N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide

• CAS RN: 192120-88-0
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol
• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide
• InChI: InChI=1S/C14H18N2O5/c1-14(2,3)12(17)8-13(18)15-10-7-9(16(19)20)5-6-11(10)21-4/h5-7H,8H2,1-4H3,(H,15,18)
• InChI Key: VIUZZYGRHDPQHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC

Description

N-(2-methoxy-5-nitrophenyl)-4,4-dimethyl-3-oxopentanamide is a useful research compound. Its molecular formula is C14H18N2O5 and its molecular weight is 294.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl-4,4-dimethyl-3-oxovalerate (15.8 g, 0.1 mol) and 2-methoxy-5-nitroaniline (16.8 g, 0.01 mol) were taken up in toluene (150 mL) in a round bottomed flask fitted with a Dean-Stark trap. The mixture was heated to a vigorous reflux while the MeOH side-product was distilled off and removed. After 4 hours, the mixture was cooled and the toluene removed in vacuo. The residue was recrystallized from acetonitrile to yield 27 g of the desired condensation product.